Cas no 11087-43-7 (Bisabolol oxide)

• Product Name: Bisabolol oxide
• CAS No: 11087-43-7
• MF: C₃₀H₅₂O₄
• MW: 476.731490135193
• CID: 217672
• PubChem ID: 72720411
• Update Time: 2025-04-19

Bisabolol oxide Chemical and Physical Properties

Names and Identifiers

• Bisabolol oxide
• 2-[(2S,5S)-5-methyl-5-(4-methylcyclohex-3-en-1-yl)oxolan-2-yl]propan-2-ol,(3S,6S)-2,2,6-trimethyl-6-[(1S)-4-methylcyclohex-3-en-1-yl]oxan-3-ol
• BISABOLOLOXIDE
• 11087-43-7

• Inchi： 1S/2C15H26O2/c1-11-5-7-12(8-6-11)15(4)10-9-13(17-15)14(2,3)16;1-11-5-7-12(8-6-11)15(4)10-9-13(16)14(2,3)17-15/h2*5,12-13,16H,6-10H2,1-4H3/t12?,13-,15-;12-,13+,15+/m01/s1
• InChI Key： FZHGQBOZUMAPRQ-FIZODLOOSA-N
• SMILES： O1[C@H](C(C)(C)O)CC[C@@]1(C)C1CC=C(C)CC1.O1C(C)(C)[C@H](CC[C@@]1(C)[C@@H]1CC=C(C)CC1)O

Computed Properties

• Exact Mass: 238.19338
• Monoisotopic Mass: 476.38656014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 638
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 29.46